4-bromo-2-((E)-{[(3-methoxyanilino)(oxo)acetyl]hydrazono}methyl)phenyl 4-ethoxybenzoate 4-bromo-2-((E)-{[(3-methoxyanilino)(oxo)acetyl]hydrazono}methyl)phenyl 4-ethoxybenzoate
Brand Name: Vulcanchem
CAS No.: 767335-72-8
VCID: VC16140889
InChI: InChI=1S/C25H22BrN3O6/c1-3-34-20-10-7-16(8-11-20)25(32)35-22-12-9-18(26)13-17(22)15-27-29-24(31)23(30)28-19-5-4-6-21(14-19)33-2/h4-15H,3H2,1-2H3,(H,28,30)(H,29,31)/b27-15+
SMILES:
Molecular Formula: C25H22BrN3O6
Molecular Weight: 540.4 g/mol

4-bromo-2-((E)-{[(3-methoxyanilino)(oxo)acetyl]hydrazono}methyl)phenyl 4-ethoxybenzoate

CAS No.: 767335-72-8

Cat. No.: VC16140889

Molecular Formula: C25H22BrN3O6

Molecular Weight: 540.4 g/mol

* For research use only. Not for human or veterinary use.

4-bromo-2-((E)-{[(3-methoxyanilino)(oxo)acetyl]hydrazono}methyl)phenyl 4-ethoxybenzoate - 767335-72-8

Specification

CAS No. 767335-72-8
Molecular Formula C25H22BrN3O6
Molecular Weight 540.4 g/mol
IUPAC Name [4-bromo-2-[(E)-[[2-(3-methoxyanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 4-ethoxybenzoate
Standard InChI InChI=1S/C25H22BrN3O6/c1-3-34-20-10-7-16(8-11-20)25(32)35-22-12-9-18(26)13-17(22)15-27-29-24(31)23(30)28-19-5-4-6-21(14-19)33-2/h4-15H,3H2,1-2H3,(H,28,30)(H,29,31)/b27-15+
Standard InChI Key YMAFGNABIFHHKB-JFLMPSFJSA-N
Isomeric SMILES CCOC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)/C=N/NC(=O)C(=O)NC3=CC(=CC=C3)OC
Canonical SMILES CCOC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)C=NNC(=O)C(=O)NC3=CC(=CC=C3)OC

Introduction

The compound 4-bromo-2-((E)-{[(3-methoxyanilino)(oxo)acetyl]hydrazono}methyl)phenyl 4-ethoxybenzoate is a complex organic molecule that incorporates several functional groups, including bromo, hydrazono, methoxyanilino, oxoacetyl, and ethoxybenzoate. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure, which may confer specific biological or chemical properties.

Synthesis and Preparation

The synthesis of 4-bromo-2-((E)-{[(3-methoxyanilino)(oxo)acetyl]hydrazono}methyl)phenyl 4-ethoxybenzoate typically involves multiple steps, including the formation of the hydrazono group and the esterification with 4-ethoxybenzoic acid. The process may require careful control of reaction conditions to achieve the desired stereochemistry and purity.

Synthesis Steps:

  • Preparation of the Hydrazono Group: This involves reacting a suitable aldehyde or ketone with a hydrazine derivative.

  • Formation of the Oxoacetyl Moiety: This could involve the reaction of an aniline derivative with an oxoacetyl chloride.

  • Esterification: The final step involves esterifying the phenyl ring with 4-ethoxybenzoic acid.

Potential Applications

Given its complex structure, 4-bromo-2-((E)-{[(3-methoxyanilino)(oxo)acetyl]hydrazono}methyl)phenyl 4-ethoxybenzoate could be explored for various applications:

  • Pharmaceuticals: The presence of hydrazono and oxoacetyl groups suggests potential biological activity.

  • Materials Science: The compound's structure could be useful in the development of new materials with specific optical or electrical properties.

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